Cas no 14287-99-1 (N,N,N',N'-tetrakis(2-methylpropyl)propanediamide)

N,N,N',N'-Tetrakis(2-methylpropyl)propanediamide is a diamide compound characterized by its branched alkyl substituents, which enhance its solubility in nonpolar solvents and thermal stability. The steric hindrance imparted by the 2-methylpropyl groups contributes to its selectivity in coordination chemistry and potential applications as a ligand or extractant in metal ion separation processes. Its symmetrical structure and high molecular weight make it suitable for use in specialized organic synthesis and as a phase-transfer catalyst. The compound’s stability under acidic and basic conditions further broadens its utility in industrial and research applications requiring robust diamide derivatives.

N,N,N',N'-tetrakis(2-methylpropyl)propanediamide structure

14287-99-1 structure

Product Name:N,N,N',N'-tetrakis(2-methylpropyl)propanediamide

CAS No:14287-99-1

MF:C₁₉H₃₈N₂O₂

MW:326.51722574234

MDL:MFCD00032330

CID:152159

PubChem ID:1809489

Update Time:2025-05-27

N,N,N',N'-tetrakis(2-methylpropyl)propanediamide Chemical and Physical Properties

Names and Identifiers

- Propanediamide,N1,N1,N3,N3-tetrakis(2-methylpropyl)-
- N,N,N'',N''-TETRAISOBUTYL-MALONAMIDE
- N,N,N',N'-TETRAISOBUTYL-MALONAMIDE
- N,N,N',N'-tetrakis(2-methylpropyl)propanediamide
- AC1LXWYO
- AC1Q1PIK
- AC1Q1PIL
- CTK4C3352
- Malonsaeure-bis-diisobutylamid
- N.N'-Bis-diisobutyl-malonamid
- N-Tetraisobutyl-malonamid
- tetra-N-isobutyl-malonamide
- 14287-99-1
- N,N,N,N-TETRAISOBUTYL-MALONAMIDE
- N,N,N/'/',N/'/'-TETRAISOBUTYL-MALONAMIDE
- AKOS000115209
- Z56891215
- DTXSID50365217
- tetraisobutyl malonamide
- N~1~,N~1~,N~3~,N~3~-tetraisobutylmalonamide
- EN300-01471
- MDL： MFCD00032330
- Inchi： 1S/C19H38N2O2/c1-14(2)10-20(11-15(3)4)18(22)9-19(23)21(12-16(5)6)13-17(7)8/h14-17H,9-13H2,1-8H3
- InChI Key： ZABBKBCPKIMSFX-UHFFFAOYSA-N
- SMILES： O=C(CC(N(CC(C)C)CC(C)C)=O)N(CC(C)C)CC(C)C

Computed Properties

Exact Mass: 326.293328
Monoisotopic Mass: 326.293328
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 12
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 40.6

Experimental Properties

Density: 0.926
Boiling Point: 429.2°Cat760mmHg
Flash Point: 153.4°C
Refractive Index: 1.464

N,N,N',N'-tetrakis(2-methylpropyl)propanediamide Pricemore >>

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Cooke Chemical	S6323551-50MG	N,N,N'',N''-TETRAISOBUTYLMALONAMIDE	14287-99-1	AldrichCPR	50mg	RMB 117.90	2025-02-21
Enamine	EN300-01471-0.05g	N,N,N',N'-tetrakis(2-methylpropyl)propanediamide	14287-99-1	95.0%	0.05g	$42.0	2025-03-21
Enamine	EN300-01471-0.1g	N,N,N',N'-tetrakis(2-methylpropyl)propanediamide	14287-99-1	95.0%	0.1g	$66.0	2025-03-21
Enamine	EN300-01471-0.25g	N,N,N',N'-tetrakis(2-methylpropyl)propanediamide	14287-99-1	95.0%	0.25g	$92.0	2025-03-21
Enamine	EN300-01471-0.5g	N,N,N',N'-tetrakis(2-methylpropyl)propanediamide	14287-99-1	95.0%	0.5g	$175.0	2025-03-21
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Enamine	EN300-01471-5.0g	N,N,N',N'-tetrakis(2-methylpropyl)propanediamide	14287-99-1	95.0%	5.0g	$743.0	2025-03-21
Enamine	EN300-01471-10.0g	N,N,N',N'-tetrakis(2-methylpropyl)propanediamide	14287-99-1	95.0%	10.0g	$1101.0	2025-03-21
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